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For Immediate Release

This document provides a comprehensive technical overview of Marrubiin, a bioactive

diterpenoid lactone, intended for researchers, scientists, and professionals in drug

development. This guide details its chemical properties, biological activities, and mechanisms

of action, supported by experimental data and protocols.

Core Chemical and Physical Properties
Marrubiin, derived from Marrubium vulgare (white horehound), is a key bioactive compound

with the chemical formula C₂₀H₂₈O₄.[1][2][3][4] Its fundamental properties are summarized in

the table below.

Property Value Source

CAS Number 465-92-9 [1][2][3][4][5]

Molecular Weight 332.43 g/mol [2][4][6]

Molecular Formula C₂₀H₂₈O₄ [1][2][3][4]

Synonyms
Marrubin, (+)-Marrubiin, NSC

36693
[1][7]

Appearance White Powder [4]

Melting Point 159-160.5 °C [2][6]

Storage Temperature 2-8°C [6]
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Biological Activity and Pharmacological Effects
Marrubiin has demonstrated a range of pharmacological activities, positioning it as a

compound of interest for further investigation.

Vasorelaxant Effects
Studies have shown that marrubiin exhibits vasorelaxant properties. It has been observed to

inhibit potassium chloride-induced contractions in rat aortic rings, with a reported half-maximal

inhibitory concentration (IC₅₀) of 24 µM.[1]

Anti-inflammatory and Antinociceptive Activities
Marrubiin has shown significant anti-inflammatory and pain-relieving effects in animal models.

It has been found to inhibit ovalbumin-induced allergic ear edema in mice at a dose of 100

mg/kg.[1] Furthermore, it demonstrates antinociceptive properties by inhibiting acetic acid-

induced writhing and capsaicin-induced paw licking in mice, with half-maximal effective dose

(ID₅₀) values of 2.2 and 28.8 µmol/kg, respectively.[1]

Experimental Protocols
To facilitate further research, this section outlines a general methodology for investigating the

vasorelaxant effects of Marrubiin, based on established experimental models.

Vasorelaxant Activity Assay
This protocol describes the procedure for assessing the vasorelaxant effect of Marrubiin on

isolated rat aortic rings.

Materials:

Male Wistar rats (250-300g)

Krebs-Henseleit solution (composition in mM: NaCl 118, KCl 4.7, CaCl₂ 2.5, KH₂PO₄ 1.2,

MgSO₄ 1.2, NaHCO₃ 25, and glucose 11.7)

Potassium Chloride (KCl)
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Organ bath system

Isometric force transducer

Procedure:

Humanely euthanize the rat and excise the thoracic aorta.

Clean the aorta of adherent connective and adipose tissues and cut it into rings of 3-4 mm in

length.

Suspend the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at

37°C and continuously bubbled with a 95% O₂ and 5% CO₂ gas mixture.

Connect the rings to an isometric force transducer to record changes in tension.

Allow the rings to equilibrate for at least 60 minutes under a resting tension of 1.5 g. During

this period, replace the bath solution every 15 minutes.

Induce a sustained contraction by adding a high concentration of KCl (e.g., 80 mM) to the

organ bath.

Once the contraction has stabilized, add Marrubiin in a cumulative manner at increasing

concentrations to determine its relaxant effect.

Record the relaxation as a percentage of the maximal contraction induced by KCl.

Calculate the IC₅₀ value, which represents the concentration of Marrubiin required to

produce 50% of the maximal relaxation.

Workflow for Vasorelaxant Activity Assay.

Signaling Pathways
The precise signaling pathways through which Marrubiin exerts its diverse effects are still

under investigation. However, its vasorelaxant activity likely involves modulation of ion

channels in vascular smooth muscle cells.
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Hypothesized Signaling Pathway for Vasorelaxation.

This technical guide provides a foundational understanding of Marrubiin for research and

development purposes. Further studies are warranted to fully elucidate its mechanisms of

action and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Marrubiin: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191795#marrubiin-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b191795#marrubiin-cas-number-and-molecular-weight
https://www.benchchem.com/product/b191795#marrubiin-cas-number-and-molecular-weight
https://www.benchchem.com/product/b191795#marrubiin-cas-number-and-molecular-weight
https://www.benchchem.com/product/b191795#marrubiin-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191795?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191795?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

